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Compound of Interest

Compound Name: 4-Ethynylbenzaldehyde

Cat. No.: B1303622

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 4-Ethynylbenzaldehyde is crucial for maintaining a safe laboratory
environment and ensuring environmental protection. This guide provides a comprehensive,
step-by-step procedure for the safe handling and disposal of this compound, in line with
established safety protocols and regulatory requirements. Adherence to these guidelines is
essential to minimize risks and ensure compliance.

Hazard Profile and Safety Precautions

4-Ethynylbenzaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation[1][2]. Before beginning any disposal procedure, it is imperative to be
familiar with the following safety precautions.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles to prevent eye contact[1][3].

o Lab Coat: A standard laboratory coat should be worn.
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» Respiratory Protection: If working in an area with inadequate ventilation or when there is a
risk of dust generation, a NIOSH-approved respirator is recommended.

Engineering Controls:

» All handling and preparation for disposal should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation of dust or fumes[1][4].

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Ethynylbenzaldehyde.

Property Value Reference
CAS Number 63697-96-1

Molecular Formula CoHeO [2]
Molecular Weight 130.14 g/mol [2]

Melting Point 89-93 °C

Purity 97% - 98% (GC) [1]

Hazard Statements H315, H319, H335 [1]

Step-by-Step Disposal Protocol

The disposal of 4-Ethynylbenzaldehyde must be carried out in accordance with all applicable
federal, state, and local regulations. This compound should be treated as hazardous waste and
disposed of at an approved waste disposal facility[1][4].

1. Waste ldentification and Segregation:

» Labeling: Clearly label a dedicated waste container with "Hazardous Waste," "4-
Ethynylbenzaldehyde," and the associated hazard symbols (e.g., irritant).

e Segregation: Do not mix 4-Ethynylbenzaldehyde waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.
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. Waste Collection:

Pure Compound/Solutions: Carefully transfer any unused or waste 4-Ethynylbenzaldehyde
into the designated hazardous waste container. Avoid creating dust.

Contaminated Materials: Any materials that have come into direct contact with 4-
Ethynylbenzaldehyde, such as weighing paper, pipette tips, and contaminated gloves, must
also be placed in the designated hazardous waste container.

. Container Management:

Container Type: Use a compatible, sealable, and properly labeled container for waste
collection. Ensure the container is in good condition and free from leaks.

Sealing: Keep the waste container tightly closed when not in use to prevent the release of
vapors or dust[1][3].

. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

The storage area should be away from incompatible materials and sources of ignition[1].
. Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal company
to arrange for the pickup and disposal of the waste.

Provide the Safety Data Sheet (SDS) for 4-Ethynylbenzaldehyde to the disposal company.
. Spill and Emergency Procedures:

Minor Spills: In the event of a small spill, clean it up immediately. Avoid generating dust. Use
dry cleanup procedures, such as sweeping or vacuuming (with an explosion-proof vacuum).
Place the spilled material into a labeled container for disposal[3].
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» Major Spills: For larger spills, evacuate the area and alert your institution's emergency
response team and EHS department.

» Personal Contact: If skin contact occurs, immediately wash the affected area with soap and
plenty of water[1]. If eye contact occurs, rinse cautiously with water for several minutes[1].
Seek medical attention if irritation persists[1].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Ethynylbenzaldehyde.
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Caption: Workflow for the safe and compliant disposal of 4-Ethynylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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